Cas no 2679828-70-5 ((2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679828-70-5
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 5644148
• PubChem ID: 165939412
• Update Time: 2025-06-08

(2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278661
• (2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2679828-70-5

• Inchi： 1S/C9H8F3NO4/c10-9(11,12)8(16)13-6(7(14)15)3-5-1-2-17-4-5/h1-2,4,6H,3H2,(H,13,16)(H,14,15)/t6-/m0/s1
• InChI Key： LLDCUAGMWPOHEZ-LURJTMIESA-N
• SMILES： FC(C(N[C@H](C(=O)O)CC1=COC=C1)=O)(F)F

Computed Properties

• Exact Mass: 251.04054222g/mol
• Monoisotopic Mass: 251.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.5Ų

Additional information on (2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679828-70-5)

(2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2679828-70-5, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule features a chiral center at the (2S) position, which is crucial for its biological activity and interaction with target enzymes and receptors.

The structure of (2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid consists of a propanoic acid backbone modified with a furan ring at the third position and a 2,2,2-trifluoroacetamide group at the second position. This configuration imparts distinct physicochemical properties, including enhanced solubility in polar solvents and improved metabolic stability. These characteristics make it an attractive candidate for further development as an active pharmaceutical ingredient (API).

In recent years, there has been growing interest in the synthesis and characterization of chiral compounds like (2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid. The ability to control chirality at specific positions in a molecule is essential for achieving high enantiomeric purity, which is often critical for therapeutic efficacy and minimizing side effects. The furan ring component in this compound not only contributes to its structural complexity but also opens up possibilities for diverse interactions with biological targets.

One of the most compelling aspects of (2679828-70-5) is its potential role in drug discovery and development. The trifluoroacetamide moiety enhances the compound's bioavailability and binding affinity to biological targets. This has led to investigations into its use as a precursor or intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have explored its potential in developing novel antibiotics, anti-inflammatory agents, and even anticancer drugs.

The synthesis of (2S)-3-(furan-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary methods have been employed to achieve these objectives. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic pathways and enhance drug efficacy. The presence of the trifluoroacetamide group in (2679828-70-5) aligns with this trend, making it a valuable building block for designing next-generation therapeutics. For instance, fluorine atoms can increase the lipophilicity of a molecule, improve its bioavailability, and even alter its pharmacokinetic profile.

The chiral nature of (S)-configured compounds like this one has been extensively studied for their role in modulating biological activity. Enantiomers can exhibit vastly different pharmacological effects due to their distinct interactions with biological targets. The (S)-configuration at the second carbon atom in this molecule is particularly significant because it influences how the compound binds to enzymes and receptors in the body. This specificity is often key to achieving desired therapeutic outcomes while minimizing unwanted side effects.

In conclusion, (2679828-70-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the chiral center and fluorinated moiety, make it an attractive candidate for further exploration. As research continues to uncover new applications for such compounds, their role in developing innovative therapies will likely expand significantly.